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Compound of Interest

Compound Name: Flavanthrinin

Cat. No.: B3027515

Essential Safety and Handling Guide for
Flavanthrinin

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Flavanthrinin in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against potential exposure to Flavanthrinin. The
following table summarizes the required PPE for handling this compound, based on general
safety standards for hazardous chemicals.
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Personal Protective Specifications and
Body Part .
Equipment Standards

Goggles must meet ANSI
Z87.1 standards. A face shield
Chemical Splash Goggles and should be worn over goggles
Eyes/Face ) ) )
Face Shield when there is a risk of
splashing or aerosol

generation.[1]

Gloves should be inspected
before use and changed
] o immediately upon contact with
Hands Disposable Nitrile Gloves )
the chemical. For extended
operations, consider double-

gloving.[1]

A flame-resistant lab coat (e.qg.,

Nomex®) should be worn and
Body Laboratory Coat

fully buttoned to cover as

much skin as possible.[1]

Shoes must cover the entire
foot.[1]

Feet Closed-toe Shoes

Required when engineering

controls are not sufficient to
Respiratory N95 Respirator or higher minimize exposure to dust or

aerosols. Proper fit testing and

training are necessary.[1]

Hazard Identification and First Aid

Based on safety data for related compounds, Flavanthrinin should be handled as a substance
that is potentially toxic if swallowed and can cause skin, eye, and respiratory irritation.
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Exposure Route Symptoms First Aid Measures

Move the individual to fresh air.
) May cause respiratory If breathing is difficult, provide
Inhalation o . .
irritation. oxygen. Seek immediate

medical attention.

Immediately wash the affected

area with plenty of soap and
Skin Contact Causes skin irritation. water. Remove contaminated

clothing. If irritation persists,

seek medical attention.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

Causes serious eye irritation. ] o
Eye Contact 2] easy to do. Continue rinsing.[2]

If irritation persists, seek

immediate medical attention.

[2]

Immediately call a poison
Ingestion Toxic if swallowed. center or doctor. Rinse mouth.

Do not induce vomiting.

Handling and Storage

Proper handling and storage procedures are critical to prevent accidental exposure and
maintain the integrity of the compound.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust or aerosols.

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in the laboratory.
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Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Store away from incompatible materials such as strong oxidizing agents.

e The storage area should be clearly labeled with the appropriate hazard warnings.

Accidental Release and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for laboratory safety and
environmental protection.

Accidental Release Measures:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined in the table above.

Contain the spill using absorbent materials.

Carefully collect the spilled material and place it in a sealed container for disposal.

Clean the spill area thoroughly.

Disposal Plan:

» Dispose of Flavanthrinin and any contaminated materials as hazardous waste.
o Follow all local, state, and federal regulations for hazardous waste disposal.

» Do not dispose of down the drain unless specifically permitted by local regulations for highly
diluted solutions and the substance is confirmed to be non-bioaccumulative and non-
persistent.[2][3]

Experimental Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for safely handling
Flavanthrinin from receipt to disposal.
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Safe Handling Workflow for Flavanthrinin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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